Cas no 2172593-82-5 (3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione)

• Product Name: 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione
• CAS No: 2172593-82-5
• MF: C₁₁H₂₀O₄S
• MW: 248.339102745056
• CID: 6448331
• PubChem ID: 165598567
• Update Time: 2025-10-29

3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione
• EN300-1642652
• 3-hydroxy-3-[1-(hydroxymethyl)-3,3-dimethylcyclobutyl]-1lambda6-thiolane-1,1-dione
• 2172593-82-5

• Inchi： 1S/C11H20O4S/c1-9(2)5-10(6-9,7-12)11(13)3-4-16(14,15)8-11/h12-13H,3-8H2,1-2H3
• InChI Key： NGWNPKLXQXXNMO-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(CO)CC(C)(C)C1)O)(=O)=O

Computed Properties

• Exact Mass: 248.10823029g/mol
• Monoisotopic Mass: 248.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83Ų

Additional information on 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione

Research Briefing on 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione (CAS: 2172593-82-5)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione (CAS: 2172593-82-5). This molecule has garnered significant attention in the chemical biology and pharmaceutical fields due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activities, positioning it as a promising candidate for drug development.

The compound's structure features a cyclobutyl ring fused with a thiolane-1,1-dione moiety, which is further functionalized with hydroxy and hydroxymethyl groups. This configuration imparts distinct chemical reactivity and biological interactions, making it a subject of interest for researchers investigating novel pharmacophores. Recent publications highlight its role in modulating specific enzymatic pathways, particularly those involved in inflammatory and metabolic disorders.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of certain sulfotransferases, enzymes that play a critical role in the metabolism of endogenous compounds and xenobiotics. This inhibitory activity has been demonstrated in vitro and in vivo, with promising results in preclinical models of autoimmune diseases. The specificity of this interaction suggests potential for developing targeted therapies with reduced off-target effects.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione. Novel catalytic methods and green chemistry approaches have been employed to streamline production, addressing previous challenges related to scalability. These improvements are crucial for facilitating further pharmacological evaluation and potential clinical translation.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Initial data indicate favorable bioavailability and tissue penetration, with a half-life that supports once-daily dosing in therapeutic applications. However, further optimization may be required to enhance metabolic stability and minimize potential drug-drug interactions.

The safety profile of this compound has been assessed in preliminary toxicology studies, which have shown no significant adverse effects at therapeutic doses. These findings support its progression into more advanced stages of drug development. Researchers are particularly interested in its potential application for treating chronic inflammatory conditions, where current therapies often face limitations in efficacy and safety.

Looking ahead, several research groups are investigating structural analogs of 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione to further improve its pharmacological properties. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these efforts. Additionally, collaborations between academic institutions and pharmaceutical companies are accelerating the translation of these discoveries into clinical candidates.

In conclusion, 3-hydroxy-3-1-(hydroxymethyl)-3,3-dimethylcyclobutyl-1lambda6-thiolane-1,1-dione represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activities, position it as a valuable scaffold for developing novel therapeutics. Continued research efforts are expected to further elucidate its mechanism of action and expand its potential applications in medicine.